Cas no 1314757-68-0 (1-(3-bromo-2-hydroxyphenyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(3-bromo-2-hydroxyphenyl)cyclobutane-1-carboxylic acid
• CAS No: 1314757-68-0
• MF: C₁₁H₁₁BrO₃
• MW: 271.107242822647
• CID: 5889798
• PubChem ID: 82625671
• Update Time: 2024-01-15

1-(3-bromo-2-hydroxyphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-2-hydroxyphenyl)cyclobutane-1-carboxylic acid
• EN300-1893299
• 1314757-68-0

• Inchi： 1S/C11H11BrO3/c12-8-4-1-3-7(9(8)13)11(10(14)15)5-2-6-11/h1,3-4,13H,2,5-6H2,(H,14,15)
• InChI Key： XIMMFFXEOYSDHP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1O)C1(C(=O)O)CCC1

Computed Properties

• Exact Mass: 269.98916g/mol
• Monoisotopic Mass: 269.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Bromophenols